![molecular formula C6H8N2 B2553764 5h,6h,7h-Pyrrolo[1,2-c]imidazole CAS No. 52237-16-8](/img/structure/B2553764.png)
5h,6h,7h-Pyrrolo[1,2-c]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5h,6h,7h-Pyrrolo[1,2-c]imidazole is a heterocyclic compound that has gained significant attention in the scientific community due to its unique structural and chemical properties. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.
Scientific Research Applications
Synthesis and Chemical Properties
Researchers have developed various synthetic methodologies and chemical transformations targeting the pyrrolo[1,2-c]imidazole scaffold due to its relevance in medicinal chemistry and material science. For instance, efficient protocols for the preparation of highly functionalized 1H-imidazoles and 5H-pyrrolo[1,2-c]imidazoles have been described, showcasing the versatility of these compounds in chemical synthesis (Adib et al., 2017). Additionally, a novel route to synthesize imidazol[1,5-a]indoles and pyrrolo[1,2-c]imidazoles via N-H functionalization emphasizes the practicality of accessing these heterocyclic scaffolds (Rao et al., 2019).
Antimicrobial Activity
The antimicrobial properties of pyrrolo[1,2-c]imidazole derivatives have been extensively investigated. A study highlighted the synthesis and antimicrobial activity of new quaternary salts derived from pyrrolo[1,2-a]imidazole, demonstrating significant antibacterial and antifungal effects against various pathogens (Demchenko et al., 2021). This research underscores the potential of pyrrolo[1,2-c]imidazole derivatives in developing new antimicrobial agents.
Application in Medicinal Chemistry
The pyrrolo[1,2-c]imidazole core has been identified as a valuable scaffold in medicinal chemistry. Its incorporation into various structures has led to the discovery of compounds with promising biological activities. For example, the synthesis of heteroaryl-substituted imidazo[1,5-a]indole and pyrrolo[1,2-c]imidazole derivatives via aerobic C2-H functionalizations offers a new pathway for the development of bioactive analogs, showcasing the scaffold's utility in drug discovery (Kong et al., 2018).
Safety and Hazards
properties
IUPAC Name |
6,7-dihydro-5H-pyrrolo[1,2-c]imidazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2/c1-2-6-4-7-5-8(6)3-1/h4-5H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INRNDPUMEATXKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CN=CN2C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
108.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52237-16-8 |
Source
|
Record name | 5H,6H,7H-pyrrolo[1,2-c]imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.